Cas no 1428362-23-5 (5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid)

• Product Name: 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid
• CAS No: 1428362-23-5
• MF: C₂₄H₂₅N₃O₆
• MW: 451.471806287766
• CID: 6199501
• PubChem ID: 71783634
• Update Time: 2025-11-06

5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid Chemical and Physical Properties

Names and Identifiers

• 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid
• 5-(1-{[4-(BENZYLOXY)PHENYL]METHYL}AZETIDIN-3-YL)-3-CYCLOPROPYL-1,2,4-OXADIAZOLE; OXALIC ACID
• VU0530064-1
• AKOS026686551
• 1428362-23-5
• 3-cyclopropyl-5-[1-[(4-phenylmethoxyphenyl)methyl]azetidin-3-yl]-1,2,4-oxadiazole;oxalic acid
• 5-(1-(4-(benzyloxy)benzyl)azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole oxalate
• F6036-1438

• Inchi： 1S/C22H23N3O2.C2H2O4/c1-2-4-17(5-3-1)15-26-20-10-6-16(7-11-20)12-25-13-19(14-25)22-23-21(24-27-22)18-8-9-18;3-1(4)2(5)6/h1-7,10-11,18-19H,8-9,12-15H2;(H,3,4)(H,5,6)
• InChI Key： JXNVTNBPSYPWEJ-UHFFFAOYSA-N
• SMILES： O1C(C2CN(CC3C=CC(=CC=3)OCC3C=CC=CC=3)C2)=NC(C2CC2)=N1.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 451.17433553g/mol
• Monoisotopic Mass: 451.17433553g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 33
• Rotatable Bond Count: 8
• Complexity: 538
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 126Ų

Additional information on 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid

5-(1-{4-(Benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; Oxalic Acid

The compound with CAS No. 1428362-23-5, known as 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its complex molecular structure, which includes a benzyloxy group attached to a phenyl ring, an azetidine ring system, and a cyclopropyl moiety fused with a 1,2,4-oxadiazole ring. The presence of these structural elements contributes to its unique chemical properties and potential biological activities.

Recent studies have highlighted the importance of oxadiazole-containing compounds in drug discovery due to their diverse pharmacological profiles. The 1,2,4-oxadiazole ring system is known to exhibit significant anti-inflammatory and antioxidant properties, making it a valuable component in the development of therapeutic agents. Furthermore, the azetidine ring in this compound adds to its structural complexity and may enhance its bioavailability and stability within biological systems.

The benzyloxy group attached to the phenyl ring introduces additional functionality to the molecule. This group is often associated with enhanced solubility and improved pharmacokinetic properties. Recent research has demonstrated that such substituents can significantly influence the molecule's ability to penetrate cellular membranes and interact with target proteins. In this case, the benzyloxy group may play a critical role in modulating the compound's bioactivity and selectivity.

The cyclopropyl moiety present in this compound is another key feature that contributes to its uniqueness. Cyclopropane rings are known for their strained geometry and reactivity, which can lead to interesting chemical transformations under certain conditions. In this context, the cyclopropyl group may enhance the compound's ability to engage in specific interactions with biological targets or participate in enzyme-mediated reactions.

From a synthetic perspective, the construction of this compound involves a series of intricate reactions that highlight the skill of modern organic chemists. The synthesis typically begins with the preparation of intermediate compounds that incorporate key functional groups such as the benzyloxy group and the azetidine ring system. Subsequent steps involve coupling reactions and cyclization processes that ultimately lead to the formation of the final product.

Recent advancements in asymmetric synthesis have enabled chemists to construct complex molecules like this one with greater precision and efficiency. Techniques such as enantioselective catalysis and transition metal-mediated coupling reactions have been instrumental in achieving high yields and enantiomeric excesses during the synthesis process.

In terms of applications, this compound holds promise for use in various therapeutic areas due to its unique combination of structural features. For instance, its anti-inflammatory properties make it a potential candidate for treating conditions such as arthritis or inflammatory bowel disease. Additionally, its antioxidant activity suggests that it could be used in skincare products or nutraceuticals aimed at combating oxidative stress.

Moreover, recent studies have explored the potential of oxadiazole-containing compounds as inhibitors of certain enzymes involved in cancer progression. Given its structural complexity and functional diversity, this compound could serve as a lead molecule for developing novel anticancer agents.

In conclusion, 5-(1-{4-(benzyloxy)phenylmethyl}azetidin-3-yl)-3-cyclopropyl-1,2,4-oxadiazole; oxalic acid represents an exciting advancement in organic chemistry with broad implications for drug discovery and materials science. Its unique molecular architecture and diverse functional groups make it an attractive target for further research and development.